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The MPEG-5 Essential Video Coding (EVC) standard presents a novel dual-profile approach to

video compression, starkly dividing its licensing framework to address the complexities and

uncertainties that have historically plagued codec adoption. This guide provides a detailed

comparison of the licensing terms for the MPEG-5 EVC baseline and main profiles, offering

clarity for researchers, scientists, and professionals in drug development who increasingly rely

on video data for analysis, collaboration, and dissemination.

The EVC standard, finalized in April 2020, is structured to offer a highly flexible and predictable

licensing environment. Its baseline profile is designed to be entirely royalty-free, while the main

profile incorporates more advanced, patented technologies that necessitate licensing

agreements. This bifurcation aims to provide a baseline of high-quality, accessible video

compression for all, with the option to achieve greater efficiency for those willing to engage with

patent licensing.[1]

Comparative Analysis of Licensing Terms
The core distinction in the licensing of MPEG-5 EVC lies in the intellectual property

underpinning each profile.
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Feature
MPEG-5 EVC Baseline
Profile

MPEG-5 EVC Main Profile

Licensing Model Royalty-Free
Fair, Reasonable, and Non-

Discriminatory (FRAND)

Core Technologies

Utilizes technologies that are

over 20 years old or have

royalty-free licensing terms.

Includes newer, patented

coding tools for enhanced

compression efficiency.[1][2]

Key Patent Holders
N/A (Designed to be free of

patent royalties)

Samsung, Huawei, Qualcomm,

and other contributors.[2][3][4]

[5][6][7][8][9][10]

Licensing Costs $0

Specific royalty rates, annual

caps, and other fees are

subject to the licensing terms

of individual patent holders or

a patent pool. As of late 2025,

publicly available, detailed

quantitative licensing terms

from the key patent holders

remain elusive, despite their

commitment to announce them

by April 2022.[3][4][5][6][7][8]

[9][11]

Patent Pool Not Applicable

No formal patent pool has

been publicly announced.

Licensing is expected to be

handled either individually with

patent holders or through a

potential future patent pool.[12]

Flexibility N/A

Tools in the main profile can be

individually enabled or

disabled, allowing

implementers to manage

features and potential royalty

obligations.[13][14]
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Experimental Data and Performance
While specific licensing costs for the main profile are not publicly detailed, performance

comparisons highlight the trade-offs between the two profiles. The baseline profile offers

significant bitrate savings over older standards like AVC (H.264). The main profile, in turn,

demonstrates compression efficiency comparable to or better than HEVC (H.265).

Experimental Protocol: Performance evaluations of EVC are typically conducted using a

standardized set of test sequences and conditions defined by the Moving Picture Experts

Group (MPEG). The process involves encoding video sequences at various quality levels

(measured by PSNR - Peak Signal-to-Noise Ratio) and comparing the resulting bitrates against

a reference encoder (e.g., AVC or HEVC reference software). The difference in bitrate required

to achieve the same objective quality is reported as the average bitrate savings.

One study indicated that the EVC main profile could achieve up to a 30% encoding gain for

UHD footage and 25% for 1080p60 footage compared to HEVC.[13]

Licensing Pathway Visualization
The logical flow for determining the licensing obligations for MPEG-5 EVC can be visualized as

a decision-making process.

Start: Select EVC Profile

Use Baseline Profile Basic Needs

Use Main Profile
 Higher Efficiency Needed

Royalty-Free Implementation

FRAND Licensing Required
Negotiate with Patent Holders

(e.g., Samsung, Huawei, Qualcomm)
or join a future Patent Pool

Click to download full resolution via product page

MPEG-5 EVC Licensing Decision Pathway

The Strategic Advantage of a Dual-Profile System
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The creation of a royalty-free baseline profile was a direct response to the complex and often

contentious licensing landscape of previous video codecs like HEVC, which saw the

emergence of multiple patent pools and fragmented licensing demands.[2][12] By providing a

capable, free-to-use option, the EVC standard aims to accelerate adoption and provide a safe

harbor for developers and manufacturers.

For applications where maximum compression is paramount, such as high-resolution scientific

imaging or telemedicine, the main profile offers a pathway to superior performance. The

commitment by major technology contributors—Samsung, Huawei, and Qualcomm—to offer

licenses on FRAND terms was intended to bring predictability to this higher-performance tier.[2]

[3][4][5][6][7][8][9][10] However, the lack of publicly available, concrete licensing terms for the

main profile remains a significant hurdle for widespread adoption of its advanced features.

In conclusion, the MPEG-5 EVC standard's licensing structure is a significant evolution in the

world of video codecs. The royalty-free baseline profile offers a compelling, risk-free option for

a wide range of applications. The main profile, while promising superior performance, remains

in a state of licensing ambiguity pending the public release of detailed royalty structures from

its key patent holders. Researchers and developers must weigh the performance benefits of

the main profile against the current lack of transparent licensing costs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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